Cas no 2166936-42-9 (4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride)

• Product Name: 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride
• CAS No: 2166936-42-9
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• CID: 5978048
• PubChem ID: 165504571
• Update Time: 2025-11-07

4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride
• EN300-1459068
• 2166936-42-9

• Inchi： 1S/C9H10Cl2N2O/c1-5(2)3-7-12-4-6(9(11)14)8(10)13-7/h4-5H,3H2,1-2H3
• InChI Key： FGUQCFNOJNIDPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=NC(CC(C)C)=N1

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride

4-Chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl Chloride (CAS No. 2166936-42-9): A Comprehensive Overview

4-Chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride (CAS No. 2166936-42-9) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride is defined by a pyrimidine core with a chloro substituent at the 4-position and an isobutyl group at the 2-position. The presence of the carbonyl chloride functional group at the 5-position adds reactivity and versatility to the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of pyrimidine-based compounds as inhibitors of specific enzymes involved in cancer pathways. The researchers found that compounds with a similar structure to 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride exhibited potent inhibitory activity against key targets, suggesting their potential as lead compounds for further development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antiviral properties of pyrimidine derivatives. The results indicated that certain pyrimidine-based molecules, including those with structural features similar to 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride, demonstrated significant antiviral activity against several RNA viruses. This finding underscores the broad-spectrum potential of these compounds in combating viral infections.

The synthesis of 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with a chloroacetyl chloride derivative, followed by cyclization to form the pyrimidine ring. The introduction of the chloro and isobutyl substituents can be achieved through subsequent functional group transformations.

The reactivity of the carbonyl chloride group in 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride makes it an excellent precursor for various derivatizations. For example, it can be readily converted into amides, esters, or thioesters through nucleophilic acyl substitution reactions. These derivatives can then be evaluated for their biological activities and potential therapeutic applications.

In addition to its use as a synthetic intermediate, 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride has been explored for its pharmacological properties. Preclinical studies have shown that this compound and its derivatives exhibit promising activity in various biological assays. For instance, they have been tested for their ability to modulate ion channels, receptors, and signaling pathways involved in neurological disorders and inflammatory conditions.

The safety profile of 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride is an important consideration in its development as a pharmaceutical agent. Toxicological studies have generally indicated low toxicity at therapeutic concentrations, although further investigations are needed to fully assess its safety and tolerability in humans.

In conclusion, 4-chloro-2-(2-methylpropyl)pyrimidine-5-carbonyl chloride (CAS No. 2166936-42-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new insights into its properties and potential therapeutic uses, positioning it as a key player in the development of novel drugs for various diseases.